N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide

• IUPAC Name: N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide
• InChI: InChI=1S/C14H15ClN2O2S/c1-9-11-7-10(15)3-4-12(11)20-13(9)8-16-14(18)17-5-2-6-19-17/h3-4,7H,2,5-6,8H2,1H3,(H,16,18)
• InChI Key: ZSAPKZCDRZNIFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C=C(C=C2)Cl)CNC(=O)N3CCCO3
• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol

Description

N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide is a synthetic organic compound that belongs to the class of benzothiophene derivatives This compound is characterized by the presence of a benzothiophene ring system, which is a sulfur-containing heterocycle, and an oxazolidine ring, which is a five-membered ring containing oxygen and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route involves the following steps:

Formation of the Benzothiophene Core: The benzothiophene core can be synthesized through a cyclization reaction of appropriate precursors under acidic or basic conditions.

Introduction of the Chlorine and Methyl Groups: Chlorination and methylation reactions are performed to introduce the chlorine and methyl groups at the desired positions on the benzothiophene ring.

Formation of the Oxazolidine Ring: The oxazolidine ring is formed through a cyclization reaction involving an appropriate amine and a carbonyl compound.

Coupling Reaction: The final step involves coupling the benzothiophene derivative with the oxazolidine derivative under suitable conditions to form the target compound.

Industrial Production Methods

Industrial production of N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide may involve optimization of the above synthetic route to improve yield and scalability. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure high purity and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride to reduce specific functional groups.

Substitution: The compound can undergo substitution reactions, where functional groups on the benzothiophene ring are replaced with other groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under controlled conditions.

Substitution: Halogenating agents, nucleophiles, and other reagents under suitable conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may yield reduced derivatives with altered functional groups.

Scientific Research Applications

N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide has several scientific research applications, including:

Medicinal Chemistry: The compound is investigated for its potential as a therapeutic agent due to its unique structural features and biological activity.

Biological Studies: It is used in biological studies to understand its interaction with biological targets and its effects on cellular processes.

Materials Science: The compound is explored for its potential use in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide involves its interaction with specific molecular targets in biological systems. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• **N-[(5-chloro-1-benzothiophen-3-yl)methyl]-2-[2-chloro-6-hydroxy-5-(2-pyridin-2-ylethyl)amino]-3,6-dihydropyrazin-1(2H)-yl]acetamide
• 2-chloro-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]acetamide
• 5-chloro-2-(4-chloro-1H-1,2,3-triazol-1-yl)-benzoic acid methyl ester

Uniqueness

N-[(5-chloro-3-methyl-1-benzothiophen-2-yl)methyl]-1,2-oxazolidine-2-carboxamide is unique due to its specific combination of a benzothiophene ring and an oxazolidine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.